Cas no 2171949-48-5 (1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171949-48-5
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6425586
• PubChem ID: 165813229
• Update Time: 2025-06-08

1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid
• 2171949-48-5
• EN300-1543055
• 1-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-methylazetidine-3-carboxylic acid

• Inchi： 1S/C27H23BrN2O5/c1-27(25(32)33)14-30(15-27)24(31)16-10-11-23(22(28)12-16)29-26(34)35-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21H,13-15H2,1H3,(H,29,34)(H,32,33)
• InChI Key： DUXBCKWRLGZNHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(N1CC(C(=O)O)(C)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171949-48-5)

1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid, identified by its CAS number 2171949-48-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoyl group, an azetidine ring, and a fluorinated aromatic moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The benzoyl group in 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid plays a crucial role in modulating the reactivity and solubility of the molecule. This feature is particularly valuable in drug design, where the ability to fine-tune physicochemical properties is essential for optimizing bioavailability and pharmacokinetic profiles. Additionally, the azetidine ring introduces a cyclic structure that can influence the conformational flexibility and binding affinity of the compound to biological targets.

The fluorinated aromatic moiety, specifically the 9H-fluoren-9-yl group, is another key feature that enhances the compound's potential as a pharmacophore. Fluoro-substituted compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological receptors. Recent studies have demonstrated that fluorine atoms can significantly alter the electronic properties of molecules, thereby affecting their interactions with enzymes and receptors in biological systems. This makes 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The structural complexity of 1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-methylazetidine-3-carboxylic acid makes it an attractive scaffold for designing molecules that can interact with multiple targets simultaneously. This concept, known as polypharmacology, has gained traction as an effective strategy for addressing complex diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the benzoyl group, azetidine ring, and fluorinated aromatic moiety suggests that it may possess the ability to modulate various biological pathways involved in disease progression. For instance, studies have shown that benzoylated derivatives can exhibit inhibitory effects on certain enzymes implicated in cancer metabolism. Similarly, azetidine-containing compounds have been explored for their anti-inflammatory properties.

The fluorenylmethoxycarbonylamino substituent further enhances the compound's versatility by providing a site for further functionalization. This allows researchers to tailor the molecule's properties to specific therapeutic needs by introducing additional groups that can improve its binding affinity or metabolic stability. The fluorine atom's ability to participate in hydrogen bonding and π-stacking interactions also makes it an excellent tool for optimizing molecular recognition processes.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-3-bromo-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)benzoyl)-3-methylazetidine}-3-carboxylic acid (CAS No. 2171949485). By leveraging molecular modeling techniques, researchers can predict how this compound will interact with biological targets at an atomic level. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods, allowing for faster identification of promising drug candidates.

In addition to its potential therapeutic applications, 1-(3-bromo)-4-{((9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl)-3-methylazetidine-3-carboxylic acid has shown promise in materials science research. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical strength and thermal stability. These properties are particularly valuable in industries where durability and performance under extreme conditions are critical.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

The growing interest in 1-(cas no2171949485) underscores its significance as a versatile building block in pharmaceutical research. Its unique combination of structural features offers numerous opportunities for innovation across multiple disciplines. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

In conclusion,1-(cas no2171949485) represents a remarkable example of how complex organic molecules can be leveraged to address pressing challenges in medicine and materials science. Its intricate structure provides a rich foundation for designing molecules with tailored properties, making it an invaluable asset in ongoing research efforts.